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Compound of Interest

Compound Name:
Potassium sodium tartrate

tetrahydrate

Cat. No.: B7908141 Get Quote

A Technical Guide to Potassium Sodium Tartrate
Tetrahydrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties of potassium
sodium tartrate tetrahydrate, a compound with significant applications in various scientific

fields, including protein crystallization and organic synthesis.

Chemical Identity and Properties
Potassium sodium tartrate tetrahydrate, commonly known as Rochelle salt, is a double salt

of tartaric acid. It is a colorless to white crystalline solid that is soluble in water.
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Property Value

Chemical Formula
C4H12KNaO10[1][2][3][4] or

KNaC4H4O6·4H2O[5][6]

Molecular Weight 282.22 g/mol [1][2][4][5][6]

CAS Number 6381-59-5[5][6]

Synonyms
Rochelle salt, Seignette salt, L(+)-Tartaric acid

potassium sodium salt[5][6]

Appearance Clear to white solid[5]

Melting Point 70° C[5]

Specific Gravity 1.79[5]

Solubility in Water Soluble[5]

Experimental Protocols
A key application of potassium sodium tartrate tetrahydrate is in the preparation of reagents

for biochemical assays. One such application is its use in the preparation of a 3,5-

dinitrosalicylic acid solution for the determination of reducing sugars.[4] It is also a constituent

of Fehling's solution and has been used in the preparation of the Lowry reagent for determining

protein concentration.[4]

Preparation of Potassium Sodium Tartrate Tetrahydrate
The synthesis of potassium sodium tartrate tetrahydrate typically involves the following

steps:

Dissolution: Tartar, with a minimum tartaric acid content of 68%, is dissolved in water or the

mother liquor from a previous batch.

Basification: The solution is basified to a pH of 8 using a hot, saturated sodium hydroxide

solution.
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Decolorization and Purification: The solution is decolorized with activated charcoal and

undergoes chemical purification before being filtered.

Evaporation and Crystallization: The filtrate is evaporated at 100°C to a concentration of

42°Bé and then transferred to granulators for slow cooling, which allows for the

crystallization of Seignette's salt.

Separation and Washing: The resulting crystals are separated from the mother liquor by

centrifugation and washed.

Experimental Workflow: Synthesis and Analysis
The following diagram illustrates a typical workflow for the synthesis and subsequent analysis

of potassium sodium tartrate tetrahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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